Cas no 56630-94-5 (6,9,12-Octadecatrien-1-ol)
6,9,12-Octadecatrien-1-ol structure
Product Name:6,9,12-Octadecatrien-1-ol
CAS No:56630-94-5
MF:C18H32O
MW:264.446085929871
CID:2187862
PubChem ID:538054
Update Time:2025-04-21
6,9,12-Octadecatrien-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 6,9,12-Octadecatrien-1-ol
- octadeca-6,9,12-trien-1-ol
- DTXSID60972072
- DB-325472
- 56630-94-5
- 24149-05-1
-
- Inchi： 1S/C18H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h6-7,9-10,12-13,19H,2-5,8,11,14-18H2,1H3
- InChI Key： WFYSUQMCIPGKKK-UHFFFAOYSA-N
- SMILES： OCCCCCC=CCC=CCC=CCCCCC
Computed Properties
- Exact Mass: 264.245315640Da
- Monoisotopic Mass: 264.245315640Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 13
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 6.1
- Topological Polar Surface Area: 20.2Ų
6,9,12-Octadecatrien-1-ol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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